5-Chloro-2-(2'-methoxyphenoxy)benzoic acid

• Molecular Formula: C14H11ClO4
• Molecular Weight: 278.69 g/mol
• IUPAC Name: 5-chloro-2-(2-methoxyphenoxy)benzoic acid
• InChI: InChI=1S/C14H11ClO4/c1-18-12-4-2-3-5-13(12)19-11-7-6-9(15)8-10(11)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key: ZBWSQDACMJUTSY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OC2=C(C=C(C=C2)Cl)C(=O)O

Description

5-Chloro-2-(2'-methoxyphenoxy)benzoic acid is a useful research compound. Its molecular formula is C14H11ClO4 and its molecular weight is 278.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2,5-dichlorobenzoic acid (9.5 g.), 2-methoxyphenol (7.4 g.) and copper bronze (1.0 g.) is added to a solution of sodium methoxide in methanol prepared from sodium (2.53 g.) and methanol (50 ml.). The excess methanol is evaporated and 1,2-dichlorobenzene (50 ml.) is added to the residue. The mixture is stirred and heated under reflux for 2.5 hours. The mixture is cooled, acidified with 3N hydrochloric acid, filtered to remove copper bronze and extracted with chloroform. The organic layer is separated and extracted with saturated sodium hydrogen carbonate solution. The sodium hydrogen carbonate extract is acidified. The precipitate is filtered off, dissolved in toluene, and the toluene solution treated with carbon, filtered and the solvent evaporated. The solid residue is recrystallised from toluene-petroleum ether (b.p. 60°-80° C.) to give 5-chloro-2-(2'-methoxyphenoxy)benzoic acid, m.p. 115°-118° C.